2-Nitrobenzotrifluoride
Cat. No. B1293377
:
384-22-5
M. Wt: 191.11 g/mol
InChI Key: NDZJSUCUYPZXPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03933807
Procedure details
2-Nitro-α,α,α-trifluorotoluene (3.82 g.) was heated at 100°C for 3 hours with potassium cyanide (7.8 g.) in dimethyl sulphoxide (40 ml.). After pouring into water, the mixture was brought to pH 7 and filtered. Acidification, ether extraction, and removal of the ether gave a solid which was sublimed or crystallised from aqueous ethanol to give 3-trifluoromethyl-salicylonitrile, m.p. 134°C.
Identifiers
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REACTION_CXSMILES
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[N+]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[C:10]([F:13])([F:12])[F:11])([O-])=O.[C-:14]#[N:15].[K+].[OH2:17]>CS(C)=O>[F:11][C:10]([F:13])([F:12])[C:5]1[CH:6]=[CH:7][CH:8]=[C:9]([C:14]#[N:15])[C:4]=1[OH:17] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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3.82 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC=C1)C(F)(F)F
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Name
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Quantity
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7.8 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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EXTRACTION
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Type
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EXTRACTION
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Details
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Acidification, ether extraction, and removal of the ether
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CUSTOM
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Type
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CUSTOM
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Details
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gave a solid which
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CUSTOM
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Type
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CUSTOM
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Details
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crystallised from aqueous ethanol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(C1=C(C(C#N)=CC=C1)O)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
